Cas no 1599860-45-3 (3-(3-chloro-2-fluorophenyl)-2,2-dimethylpropan-1-ol)

• Product Name: 3-(3-chloro-2-fluorophenyl)-2,2-dimethylpropan-1-ol
• CAS No: 1599860-45-3
• MF: C₁₁H₁₄ClFO
• MW: 216.679666042328
• CID: 6427614
• PubChem ID: 102863592
• Update Time: 2025-10-24

3-(3-chloro-2-fluorophenyl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-2-fluorophenyl)-2,2-dimethylpropan-1-ol
• EN300-1963952
• 1599860-45-3

• Inchi： 1S/C11H14ClFO/c1-11(2,7-14)6-8-4-3-5-9(12)10(8)13/h3-5,14H,6-7H2,1-2H3
• InChI Key： IKLIIBZEBKVPDG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)CC(C)(C)CO

Computed Properties

• Exact Mass: 216.0717209g/mol
• Monoisotopic Mass: 216.0717209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(3-chloro-2-fluorophenyl)-2,2-dimethylpropan-1-ol

Comprehensive Overview of 3-(3-Chloro-2-fluorophenyl)-2,2-dimethylpropan-1-ol (CAS No. 1599860-45-3)

3-(3-Chloro-2-fluorophenyl)-2,2-dimethylpropan-1-ol (CAS No. 1599860-45-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-fluorophenyl and dimethylpropanol structural motifs, serves as a key intermediate in the synthesis of bioactive molecules. Its molecular formula is C₁₁H₁₄ClFO, and it exhibits a molecular weight of 216.68 g/mol. Researchers and industries are increasingly exploring its potential due to its versatile reactivity and applicability in drug discovery.

The compound’s structure features a 3-chloro-2-fluorophenyl group attached to a 2,2-dimethylpropan-1-ol backbone, which contributes to its stability and solubility in organic solvents. This combination of halogenated aromatic and aliphatic alcohol functionalities makes it a valuable building block in medicinal chemistry. Recent studies highlight its role in the development of kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics in precision medicine.

One of the most searched questions about 3-(3-chloro-2-fluorophenyl)-2,2-dimethylpropan-1-ol revolves around its synthetic routes. The compound is typically synthesized via Grignard reactions or nucleophilic substitutions, starting from readily available precursors like 3-chloro-2-fluorobenzaldehyde. Optimizing these processes for higher yields and purity is a hot topic in organic chemistry forums, reflecting the compound’s industrial relevance.

In terms of applications, CAS 1599860-45-3 is pivotal in designing small-molecule drugs targeting inflammatory and metabolic disorders. Its fluorine and chlorine substituents enhance binding affinity to biological targets, a trend widely exploited in modern drug discovery. Additionally, agrochemical researchers leverage its scaffold to develop crop protection agents, addressing global food security challenges.

The market for 3-(3-chloro-2-fluorophenyl)-2,2-dimethylpropan-1-ol is expanding, driven by its utility in high-value chemical synthesis. Suppliers emphasize its availability in varying purities (e.g., >98% HPLC grade) to meet diverse research needs. Environmental and regulatory considerations also shape its usage, with a focus on green chemistry principles to minimize waste during production.

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In conclusion, 3-(3-chloro-2-fluorophenyl)-2,2-dimethylpropan-1-ol (CAS No. 1599860-45-3) stands out as a multifaceted chemical entity with broad scientific and commercial potential. Its role in advancing pharmaceutical innovation and sustainable agriculture positions it as a compound of enduring interest, worthy of continued exploration and investment.